4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H11BrN4O3S
• Molecular Weight: 419.3 g/mol
• IUPAC Name: 4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C16H11BrN4O3S/c17-13-14(19-20-15(13)21(23)24)16(22)18-11-8-4-5-9-12(11)25-10-6-2-1-3-7-10/h1-9H,(H,18,22)(H,19,20)
• InChI Key: SIDCTVBRSGXFAO-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2NC(=O)C3=C(C(=NN3)[N+](=O)[O-])Br

Description

4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound is known for its unique chemical properties, which make it suitable for a variety of research studies. In

Mechanism of Action

The mechanism of action of 4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide involves the inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the inflammatory response, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide has a variety of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which can lead to a reduction in inflammation and pain. Additionally, it has been shown to have antioxidant properties, which can help protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide in lab experiments is its ability to inhibit the COX enzyme, which is a key factor in the inflammatory response. This makes it a valuable tool for studying the mechanisms of inflammation and pain. However, one limitation is that it may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide. One area of focus could be the development of more specific inhibitors of the COX enzyme, which could lead to more targeted treatments for inflammatory conditions. Additionally, further research could be done to explore the antioxidant properties of this compound and its potential applications in the prevention of oxidative stress-related diseases. Finally, studies could be conducted to investigate the potential use of this compound in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide involves several steps, including the reaction of 2-phenylsulfanylphenylhydrazine with 4-bromo-3-nitrobenzoic acid, followed by the addition of triethylamine and 4-nitrophenylhydrazine. The resulting mixture is then heated and stirred for several hours, and the product is purified using chromatography techniques.

Scientific Research Applications

4-bromo-3-nitro-N-(2-phenylsulfanylphenyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various diseases, including cancer, arthritis, and other inflammatory conditions.